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Compound of Interest

Compound Name: Avellanin B

Cat. No.: B1666145

For Immediate Release

This technical guide provides a comprehensive overview of Avellanin B, a cyclic pentapeptide
of interest to researchers in mycology, natural product chemistry, and drug discovery. This
document synthesizes the available data on its physicochemical properties, biological activity,
and potential mechanisms of action, with a focus on providing actionable information for
scientific professionals.

Core Molecular Data

Avellanin B is a fungal metabolite with established pressor effects. The core quantitative data
for Avellanin B are summarized below.

Property Value Source(s)
Molecular Weight ~547.65 g/mol [1112]
Molecular Formula C30H37Ns0s [3114]

Note on Molecular Formula: While some commercial suppliers list the molecular formula as
C30H37NOy7, the scientific literature and comparative analysis with structurally similar
compounds like Avellanin A (C31H39NsOs) strongly support CsoH37NsOs as the correct formula.
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Biological Activity and Potential Therapeutic
Relevance

Avellanin B has been reported to enhance the activity of antineoplastic drugs, suggesting a
role as a potential chemosensitizer or adjuvant in cancer therapy[1]. While the precise
mechanism of action for Avellanin B is not yet fully elucidated, studies on the closely related
compound, Avellanin A, provide significant insights into its potential biological functions.

Avellanin A has demonstrated notable antiproliferative effects on RWPE-1 cells, a model for
benign prostatic hyperplasia[4][5]. This activity is mediated through the inhibition of the PI3K-
Akt signaling pathway, a critical cascade in cell growth, proliferation, and survival[4][5].

Inferred Mechanism of Action for Avellanin B

Given the structural similarity to Avellanin A, it is hypothesized that Avellanin B may exert its
biological effects through a similar mechanism. The PI3K-Akt pathway is a key regulator of
cellular processes and is frequently dysregulated in cancer. By potentially modulating this
pathway, Avellanin B could contribute to the efficacy of antineoplastic agents.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Avellanin B and
related compounds are available in the scientific literature. A generalized workflow is presented
below.

Isolation and Purification of Avellanins

A common protocol for the isolation of Avellanins from fungal cultures, such as Aspergillus
fumigatus, involves the following key steps[1]:

o Extraction: The fungal culture broth is extracted with an organic solvent, typically ethyl
acetate.

o Chromatography: The crude extract is subjected to column chromatography for initial
separation.
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e HPLC Purification: Further purification is achieved using High-Performance Liquid
Chromatography (HPLC) to yield the pure Avellanin compounds][1].

Structural Elucidation

The chemical structure of Avellanin B and its analogues is determined using a combination of
spectroscopic techniques:

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation patterns.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR experiments are used
to elucidate the detailed atomic connectivity and stereochemistry of the molecule.

Signaling Pathway Visualization

The following diagram illustrates the PI3K-Akt signaling pathway, which is inhibited by Avellanin
A and is the putative target for Avellanin B's bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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